Cas no 823195-54-6 (4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl-)
823195-54-6 structure
Product Name:4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl-
CAS No:823195-54-6
MF:C18H20N2S
MW:296.429802894592
CID:694987
PubChem ID:15954337
Update Time:2025-04-19
4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl-
- 3-(4-ethylphenyl)-2,2-dimethyl-1H-quinazoline-4-thione
- DTXSID30580461
- 3-(4-Ethylphenyl)-2,2-dimethyl-2,3-dihydroquinazoline-4(1H)-thione
- 823195-54-6
- 3-(4-ethylphenyl)-2,2-dimethyl-1,2,3,4-tetrahydroquinazoline-4-thione
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- Inchi: 1S/C18H20N2S/c1-4-13-9-11-14(12-10-13)20-17(21)15-7-5-6-8-16(15)19-18(20,2)3/h5-12,19H,4H2,1-3H3
- InChI Key: DMNAUAIUCMOVPK-UHFFFAOYSA-N
- SMILES: S=C1C2C=CC=CC=2NC(C)(C)N1C1C=CC(CC)=CC=1
Computed Properties
- Exact Mass: 296.13471982g/mol
- Monoisotopic Mass: 296.13471982g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 47.4Ų
4(1H)-Quinazolinethione, 3-(4-ethylphenyl)-2,3-dihydro-2,2-dimethyl- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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